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Compound of Interest

Compound Name:
3'-Fluoro-2-morpholinomethyl

benzophenone

CAS No.: 898750-41-9

Cat. No.: B1327237

Get Quote

Abstract: This technical guide serves as a comprehensive resource for researchers, scientists,

and professionals engaged in drug development, with a focus on substituted benzophenones.

While direct, in-depth experimental data for 3'-Fluoro-2-morpholinomethyl benzophenone
(CAS: 898750-41-9) is not publicly available, this document provides a thorough overview of

the broader class of benzophenone derivatives. It includes representative data, detailed

experimental methodologies, and visual diagrams of relevant biological pathways to facilitate

further research and development in this area.

Introduction to Substituted Benzophenones
Substituted benzophenones are a class of organic compounds characterized by a diarylketone

framework. This core structure lends itself to a wide range of chemical modifications, resulting

in a diverse array of pharmacological and physicochemical properties. These compounds have

garnered significant interest in medicinal chemistry due to their potential applications in various

therapeutic areas, including oncology, infectious diseases, and inflammatory conditions. The

introduction of different functional groups onto the phenyl rings can modulate their biological

activity, metabolic stability, and pharmacokinetic profiles.
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Chemical Identity of 3'-Fluoro-2-morpholinomethyl benzophenone:

Property Value

CAS Number 898750-41-9

Molecular Formula C₁₈H₁₈FNO₂

Molecular Weight 299.34 g/mol

Synonyms
(3-fluorophenyl)[2-(4-morpholinylmethyl)phenyl]-

methanone

Physicochemical and Pharmacokinetic Properties
(Representative Data)
The following table summarizes typical physicochemical and in vitro pharmacokinetic data for a

hypothetical substituted benzophenone derivative, based on common assays used in early

drug discovery.

Parameter Value

LogP (cLogP) 3.5 - 4.5

Aqueous Solubility (pH 7.4) < 10 µM

Plasma Protein Binding (Human) > 95%

Microsomal Stability (Human Liver) t½ = 15 - 45 min

CYP450 Inhibition (IC₅₀) > 10 µM for major isoforms

Caco-2 Permeability (Papp A→B) 1 - 5 x 10⁻⁶ cm/s

Biological Activity: In Vitro Efficacy (Representative
Data)
This table presents representative in vitro biological activity data for a substituted

benzophenone against a panel of cancer cell lines, a common application for this class of
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compounds.

Cell Line Cancer Type IC₅₀ (µM)

MCF-7 Breast Adenocarcinoma 1.5

A549 Lung Carcinoma 3.2

HCT116 Colon Carcinoma 2.8

PC-3 Prostate Adenocarcinoma 5.1

Experimental Protocols
General Synthesis of a Substituted Benzophenone
Derivative
This protocol outlines a general synthetic route for a substituted benzophenone, which could be

adapted for the synthesis of 3'-Fluoro-2-morpholinomethyl benzophenone.

Workflow for the Synthesis of a Substituted Benzophenone:
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Starting Materials:
Substituted benzoic acid

Substituted benzene

Step 1: Acyl Chloride Formation
(e.g., SOCl₂, reflux)

Step 2: Friedel-Crafts Acylation
(e.g., AlCl₃, DCM, 0°C to rt)

Step 3: Work-up and Purification
(e.g., Aqueous wash, Column chromatography)

Final Product:
Substituted Benzophenone

Click to download full resolution via product page

Caption: General synthetic workflow for substituted benzophenones.

Methodology:

Acyl Chloride Formation: A solution of the appropriately substituted benzoic acid in an

excess of thionyl chloride (SOCl₂) is refluxed for 2-4 hours. The excess SOCl₂ is removed

under reduced pressure to yield the crude acyl chloride.

Friedel-Crafts Acylation: The crude acyl chloride is dissolved in a suitable anhydrous solvent,

such as dichloromethane (DCM). The solution is cooled to 0°C, and the substituted benzene

derivative is added, followed by the portion-wise addition of a Lewis acid catalyst (e.g.,

aluminum chloride, AlCl₃). The reaction mixture is stirred at 0°C for 30 minutes and then

allowed to warm to room temperature, where it is stirred for an additional 12-18 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1327237/docs?utm_src=pdf-body-img#navigating-the-research-landscape-of-substituted-benzophenones-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up and Purification: The reaction is quenched by carefully pouring it onto crushed ice,

followed by extraction with an organic solvent (e.g., ethyl acetate). The combined organic

layers are washed with saturated sodium bicarbonate solution and brine, dried over

anhydrous sodium sulfate, and concentrated in vacuo. The crude product is purified by

column chromatography on silica gel to afford the desired substituted benzophenone.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol describes a common method for assessing the cytotoxic effects of a compound

on cultured cancer cells.

Workflow for MTT Cytotoxicity Assay:

Cell Seeding
(96-well plate)

Compound Treatment
(Varying concentrations)

Incubation
(e.g., 48-72 hours)

MTT Reagent Addition

Formazan Solubilization
(e.g., DMSO)

Absorbance Reading
(e.g., 570 nm)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1327237/docs?utm_src=pdf-body-img#navigating-the-research-landscape-of-substituted-benzophenones-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for assessing in vitro cytotoxicity using the MTT assay.

Methodology:

Cell Seeding: Cancer cells are seeded into 96-well plates at a density of 5,000-10,000 cells

per well and allowed to adhere overnight.

Compound Treatment: The culture medium is replaced with fresh medium containing the test

compound at various concentrations (typically a serial dilution). A vehicle control (e.g.,

DMSO) is also included.

Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours) at 37°C in a

humidified atmosphere with 5% CO₂.

MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide

(MTT) is added to each well, and the plates are incubated for another 2-4 hours.

Formazan Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl

sulfoxide (DMSO), is added to dissolve the formazan crystals.

Absorbance Reading: The absorbance is measured at a wavelength of 570 nm using a

microplate reader. The IC₅₀ value is calculated by plotting the percentage of cell viability

against the compound concentration.

Potential Mechanism of Action: Signaling Pathway
Many benzophenone derivatives have been investigated for their ability to induce apoptosis in

cancer cells. The following diagram illustrates a simplified, representative signaling pathway for

apoptosis that could be modulated by a bioactive benzophenone.

Simplified Apoptotic Signaling Pathway:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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